1-(3,4-difluorobenzoyl)-N-(3-methoxyphenyl)azetidine-3-carboxamide

• IUPAC Name: 1-(3,4-difluorobenzoyl)-N-(3-methoxyphenyl)azetidine-3-carboxamide
• InChI: InChI=1S/C18H16F2N2O3/c1-25-14-4-2-3-13(8-14)21-17(23)12-9-22(10-12)18(24)11-5-6-15(19)16(20)7-11/h2-8,12H,9-10H2,1H3,(H,21,23)
• InChI Key: JOTRKLNRXWTMHW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C2CN(C2)C(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C18H16F2N2O3
• Molecular Weight: 346.3 g/mol

Description

1-(3,4-difluorobenzoyl)-N-(3-methoxyphenyl)azetidine-3-carboxamide, also known as DFN-15, is a chemical compound that has been studied for its potential therapeutic applications.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Methods : Some studies focus on the synthesis and characterization of related compounds. For instance, Hassan et al. (2014) described the synthesis of 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and pyrazolo[1,5-a]pyrimidine derivatives, highlighting the importance of synthesis methods in exploring the properties of these compounds (Hassan, Hafez, & Osman, 2014).

• Crystal Structure Analysis : The crystal structure of related compounds can also be crucial. Zhong et al. (2010) conducted a study on diflunisal carboxamides, demonstrating the significance of X-ray diffraction in understanding these molecules' structural aspects (Zhong, Hu, Xia, Jiang, & Chen, 2010).

Biological and Pharmacological Applications

• Cytotoxic Activity : Some research has explored the cytotoxic activity of related compounds. For instance, Hassan et al. (2015) investigated the in vitro cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases against various cancer cell lines, which shows the potential application in cancer research and treatment (Hassan, Hafez, Osman, & Ali, 2015).

• Antimicrobial Activities : Jadhav et al. (2017) synthesized novel compounds derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid and evaluated their antimicrobial activities, indicating their potential use in developing new antimicrobial agents (Jadhav, Raundal, Patil, & Bobade, 2017).

Chemical Properties and Applications

• Fluorinated Compounds : The study of fluorinated compounds, like the synthesis of 3-fluoroazetidine-3-carboxylic acid by Van Hende et al. (2009), can offer insights into the chemical properties and potential applications of similar fluorine-containing molecules (Van Hende, Verniest, Deroose, Thuring, Macdonald, & de Kimpe, 2009).